Cas no 1363382-31-3 (6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine)

• Product Name: 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine
• CAS No: 1363382-31-3
• MF: C₆HBrCl₂N₂O
• MW: 267.894938230515
• MDL: MFCD20258032
• CID: 4457010
• PubChem ID: 72207472
• Update Time: 2025-06-08

6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine
• 6-BroMo-2,4-dichlorofuro[...
• Furo[3,2-d]pyrimidine, 6-bromo-2,4-dichloro-
• MFCD20258032
• PB25759
• P12723
• CS-0050299
• C6HBrCl2N2O
• AKOS024119781
• DTXSID901273077
• AS-51458
• 1363382-31-3

• MDL： MFCD20258032
• Inchi： 1S/C6HBrCl2N2O/c7-3-1-2-4(12-3)5(8)11-6(9)10-2/h1H
• InChI Key： JHXSACUCEHQZPB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(=NC(=N2)Cl)Cl)O1

Computed Properties

• Exact Mass: 265.86493g/mol
• Monoisotopic Mass: 265.86493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine

Introduction to 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine (CAS No. 1363382-31-3) and Its Applications in Modern Chemical Biology

6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine, identified by the chemical identifier CAS No. 1363382-31-3, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are fundamental to the structure of nucleic acids and numerous biologically active molecules. The presence of both bromo and chloro substituents on the furo[3,2-d]pyrimidine core imparts unique reactivity, making it a valuable intermediate in the synthesis of complex organic molecules.

The furo[3,2-d]pyrimidine scaffold is particularly intriguing due to its ability to mimic natural purine and pyrimidine bases, which are essential components of DNA and RNA. This structural similarity has led to its extensive use in the development of nucleoside analogs, which are widely employed as antiviral and anticancer agents. The bromo and chloro substituents further enhance the compound's utility by providing reactive sites for various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings.

In recent years, 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine has been increasingly utilized in the synthesis of novel pharmacophores targeting a range of diseases. One notable area of research involves its application in the development of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By incorporating the furo[3,2-d]pyrimidine core into kinase inhibitors, researchers have been able to design molecules with enhanced binding affinity and selectivity.

Moreover, the compound has shown promise in the field of antiviral drug discovery. The ability of 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine to serve as a precursor for nucleoside analogs has enabled the synthesis of inhibitors that target viral polymerases. These inhibitors can disrupt viral replication cycles, thereby offering therapeutic benefits against infectious diseases. Recent studies have highlighted its role in developing treatments for RNA viruses, including those responsible for severe acute respiratory infections.

The synthetic versatility of 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine is further underscored by its utility in constructing complex heterocyclic frameworks. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery programs. For instance, palladium-catalyzed cross-coupling reactions involving this compound have enabled the introduction of aryl and vinyl groups at various positions on the pyrimidine ring. These modifications have led to the identification of new compounds with improved pharmacological properties.

Another area where 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine has made significant contributions is in the development of fluorescent probes for biological imaging. The unique electronic structure of the furo[3,2-d]pyrimidine core allows it to emit light upon excitation with specific wavelengths. This property has been exploited to create probes that can visualize cellular processes in real-time. Such tools are invaluable for understanding biological mechanisms and have applications in diagnostic imaging.

The compound's role in medicinal chemistry extends beyond small-molecule drug discovery. It has also been employed in the development of vaccines and immunotherapies. By serving as a building block for immunogenic peptides and antibodies, 6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine contributes to advancements in personalized medicine. These efforts aim to develop targeted therapies tailored to individual patients' genetic profiles.

In conclusion,6-Bromo-2,4-dichlorofuro[3,2-d]pyrimidine (CAS No. 1363382-31-3) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and methodologies,furo[3,2-d]pyrimidine-based compounds will undoubtedly play a pivotal role in addressing some of today's most pressing medical challenges.